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Compound of Interest

Compound Name: 2-Amino-3-methylpyridine

Cat. No.: B033374 Get Quote

An In-depth Review of the Synthesis, Properties, and Applications of a Key Pharmaceutical

Intermediate

Introduction
2-Amino-3-picoline, systematically known in IUPAC nomenclature as 3-methylpyridin-2-amine,

is a pivotal chemical intermediate in the pharmaceutical and agrochemical industries.[1][2] Its

structural motif, a pyridine ring substituted with both an amino and a methyl group, provides a

versatile scaffold for the synthesis of complex molecules and active pharmaceutical ingredients

(APIs).[1][3] This technical guide offers a comprehensive overview of 2-Amino-3-
methylpyridine (CAS No: 1603-40-3), detailing its physicochemical properties, established

synthesis protocols, and significant applications in drug discovery and development.[4]

Physicochemical and Computational Data
Accurate characterization of a chemical intermediate is fundamental for its effective use in

synthesis and process development. The properties of 2-Amino-3-methylpyridine are well-

documented, ensuring reliability and reproducibility in experimental settings. A purity of 97% or

higher is typically required for pharmaceutical applications to ensure the quality and yield of the

final drug product.[3]

Table 1: Physicochemical Properties of 2-Amino-3-methylpyridine
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Property Value Reference(s)

CAS Number 1603-40-3 [2][4]

Molecular Formula C₆H₈N₂ [4][5]

Molecular Weight 108.14 g/mol [4][5]

IUPAC Name 3-methylpyridin-2-amine [2]

Synonyms
2-Amino-3-picoline, 3-Methyl-

2-pyridinamine
[2][6]

Appearance
White to light orange/yellow

solid or liquid
[6]

Melting Point 29-32°C (lit.) [7]

Boiling Point 221-222°C (lit.) [8]

Density 1.073 g/mL at 25°C (lit.)

Flash Point 118°C (244.4°F) - closed cup [7]

Refractive Index n20/D 1.5823 (lit.)

Table 2: Computed Molecular Properties

Property Value Reference(s)

Topological Polar Surface Area

(TPSA)
38.91 Å² [5]

LogP (octanol-water partition

coeff.)
0.97222 [5]

Hydrogen Bond Donors 1 [5]

Hydrogen Bond Acceptors 2 [5]

Rotatable Bonds 0 [5]
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The synthesis of 2-Amino-3-methylpyridine is a critical process for its application as a

building block. Several methods have been reported for its preparation. Below is a detailed

experimental protocol for a common laboratory-scale synthesis.

Experimental Protocol: Hofmann Rearrangement for
Synthesis
This protocol is based on a Hofmann rearrangement of 3-methyl-2-pyridinecarboxamide.[9]

Objective: To synthesize 2-Amino-3-methylpyridine from 3-methyl-2-pyridinecarboxamide.

Materials:

3-methyl-2-pyridinecarboxamide

Sodium hydroxide (NaOH) aqueous solution (12%)

Liquid bromine (Br₂)

Ethyl acetate

Ice-salt water bath

Standard laboratory glassware and extraction apparatus

Methodology:

Preparation of Sodium Hypobromite Solution:

Cool 320 mL of 12% NaOH aqueous solution to 0-5°C using an ice-salt water bath.

Slowly add 25 mL of liquid bromine dropwise to the cooled NaOH solution while

maintaining the temperature.

After the addition is complete, keep the solution at this temperature for 30 minutes to

ensure the formation of sodium hypobromite.[9]

Hofmann Reaction:
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Dissolve the starting material, 3-methyl-2-pyridinecarboxamide, in 250 mL of 12% NaOH

aqueous solution.

Add the freshly prepared sodium hypobromite solution dropwise to the carboxamide

solution at 0°C. The solid will gradually dissolve.[9]

Once the addition is complete, raise the temperature of the reaction mixture to 60°C for 30

minutes.[9]

Extraction and Purification:

Cool the reaction solution.

Perform liquid-liquid extraction three times using 250 mL of ethyl acetate for each

extraction.

Combine the organic phases and wash them twice with 50 mL of water.

Dry the organic phase and concentrate it to obtain the crude product as a red liquid.

Purify the crude product by reduced pressure distillation, collecting the fraction at 107-

108.5°C and 2.67 kPa.[9]

The following diagram illustrates the logical workflow of this synthesis protocol.
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Synthesis Workflow for 2-Amino-3-methylpyridine

Step 1: Reagent Preparation

Step 2: Hofmann Reaction

Step 3: Purification

12% NaOH Solution

Cool to 0-5°C

Liquid Bromine

Sodium Hypobromite Solution

Add NaOBr at 0°C
then heat to 60°C

3-Methyl-2-pyridinecarboxamide
in 12% NaOH

Crude Reaction Mixture

Extract with Ethyl Acetate

Wash Organic Phase

Dry & Concentrate

Reduced Pressure Distillation

Pure 2-Amino-3-methylpyridine

Click to download full resolution via product page

Synthesis Workflow Diagram
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Applications in Drug Development and Organic
Synthesis
2-Amino-3-methylpyridine is a high-value intermediate due to its dual functionality as both an

amine and a substituted pyridine.[1] This structure makes it a versatile building block for a

range of pharmaceutical and agrochemical compounds.[1]

Key Application Areas:

Active Pharmaceutical Ingredients (APIs): It serves as a crucial precursor in the synthesis of

various APIs.[1] Its structural elements are incorporated into drugs for treating a wide array

of conditions.[1] For instance, it is a known intermediate in the synthesis of drugs like

Pemirolast and Lumacaftor.[10]

Medicinal Chemistry: Pyridine and its derivatives are known to be involved in a wide range of

bioactivities.[11] The 2-aminopyridine scaffold, in particular, is a precursor for heterocyclic

compounds with medicinal value.[11] Research has shown that derivatives can exhibit

antimicrobial, anti-inflammatory, anti-HIV, and antitumor activities.[9][12]

Nitric Oxide Synthase Inhibition: The compound itself has been identified as a nitric oxide

synthase inhibitor.[9]

Coordination Chemistry: The pyridine nitrogen and the exocyclic amino group are effective

coordination sites. Complexes of 2-Amino-3-methylpyridine with metals like Copper(II) and

Silver(I) have been synthesized and studied for their potential biological applications,

including antibacterial and antioxidant activities.[12]

Agrochemicals: It is used in the development of effective pesticides and herbicides,

contributing to crop protection.[1]

The diagram below illustrates the relationship between the core structure of 2-Amino-3-
methylpyridine and its diverse applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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